Cas no 501942-44-5 (1,4-Benzoxazepin-5(4H)-one, 3-(4-chlorophenyl)-)

• Product Name: 1,4-Benzoxazepin-5(4H)-one, 3-(4-chlorophenyl)-
• CAS No: 501942-44-5
• MF: C₁₅H₁₀ClNO₂
• MW: 271.698402881622
• MDL: MFCD03787728
• CID: 1562620
• PubChem ID: 1478113
• Update Time: 2025-08-05

1,4-Benzoxazepin-5(4H)-one, 3-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzoxazepin-5(4H)-one, 3-(4-chlorophenyl)-
• CHEMBL1589232
• SMR000336514
• AKOS015992885
• HMS2736P07
• 3-(4-chlorophenyl)-1,4-benzoxazepin-5(4H)-one
• 501942-44-5
• 3-(4-chlorophenyl)-4H-1,4-benzoxazepin-5-one
• MLS000763891
• MFCD03787728
• 4W-0891
• Bionet2_001086
• 3-(4-chlorophenyl)-4,5-dihydro-1,4-benzoxazepin-5-one
• DTXSID001324039
• HMS1367B08

• MDL： MFCD03787728
• Inchi： 1S/C15H10ClNO2/c16-11-7-5-10(6-8-11)13-9-19-14-4-2-1-3-12(14)15(18)17-13/h1-9H,(H,17,18)
• InChI Key： STIVOUPKKBQHFS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=COC2C=CC=CC=2C(N1)=O

Computed Properties

• Exact Mass: 271.0401
• Monoisotopic Mass: 271.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines